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Compound of Interest

Compound Name: Acetamide-2,2,2-d3

Cat. No.: B3044132 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety protocols and logistical plans for handling

Acetamide-2,2,2-d3 in a laboratory setting. Following these procedures is critical for ensuring

personnel safety and proper disposal of hazardous materials.

I. Hazard Identification and Personal Protective
Equipment (PPE)
Acetamide-2,2,2-d3 is a deuterated form of acetamide and should be handled with the same

precautions as its non-deuterated counterpart. It is classified as a substance that causes skin

and serious eye irritation, and it is suspected of causing cancer[1].

Minimum Required PPE:

Eye Protection: Safety glasses with side-shields conforming to NIOSH (US) or EN 166 (EU)

standards are required. A face shield should be worn over safety glasses when there is a risk

of splashing[1][2].

Hand Protection: Handle with chemical-resistant gloves (e.g., nitrile). Gloves must be

inspected before use and disposed of properly after handling the material. Always wash and

dry hands after removing gloves[1].
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Body Protection: An impervious laboratory coat or protective clothing is mandatory to prevent

skin contact[1].

Respiratory Protection: If there is a risk of inhaling dust, a full-face respirator with multi-

purpose combination (US) or type ABEK (EN 14387) respirator cartridges should be used as

a backup to engineering controls[1].

II. Quantitative Data Summary
The following table summarizes key quantitative data for Acetamide-2,2,2-d3 and its non-

deuterated form, Acetamide.

Property Acetamide-2,2,2-d3 Acetamide

Molecular Formula C₂H₂D₃NO C₂H₅NO

Molecular Weight 62.09 g/mol [3] 59.07 g/mol [1]

CAS Number 23724-60-9[1][3] 60-35-5[4][5][6]

Melting Point 78 - 80 °C (172 - 176 °F)[1]
79 - 81 °C (174.2 - 177.8 °F)[5]

[6]

Boiling Point 221 °C (430 °F)[1]
221 °C (429.8 °F) @ 760

mmHg[5][6]

GHS Hazard Statements

H315: Causes skin

irritation[1]H319: Causes

serious eye irritation[1]H351:

Suspected of causing

cancer[1]

H351: Suspected of causing

cancer[4][5]

III. Operational Plan: Step-by-Step Handling
Protocol
1. Engineering Controls:

Always handle Acetamide-2,2,2-d3 in a well-ventilated area.
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Use a laboratory fume hood or other mechanical exhaust system to minimize exposure[1].

2. Personal Protective Equipment (PPE) Donning:

Before handling the substance, ensure all required PPE is worn correctly. For a detailed

guide on PPE levels, refer to EPA guidelines[7].

3. Handling the Substance:

Avoid contact with skin and eyes[1].

Minimize the formation of dust and aerosols[1].

Keep the container tightly closed when not in use.

4. Storage:

Store at room temperature in a dry, well-ventilated place[1].

Protect from moisture[1].

Store locked up[4][5].

Incompatible with strong oxidizing agents, strong acids, strong bases, and strong reducing

agents[1][8].

5. In Case of a Spill:

Use personal protective equipment.

Avoid dust formation.

Pick up and arrange disposal without creating dust.

Keep in suitable, closed containers for disposal[1].

Ventilate the area and wash the spill site after material pickup is complete[9].
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IV. Disposal Plan
Dispose of contents and container to an approved waste disposal plant[4][5].

Waste material must be disposed of in accordance with national and local regulations[4].

Do not let the product enter drains[1][4].

Leave chemicals in their original containers and do not mix with other waste[4].

V. Experimental Workflow Diagram
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Workflow for Handling Acetamide-2,2,2-d3
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Caption: Safe handling workflow for Acetamide-2,2,2-d3.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3044132?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

